Cas no 2309461-99-0 (Methyl 1-azaspiro[4.5]decane-8-carboxylate)

• Product Name: Methyl 1-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2309461-99-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5882149
• PubChem ID: 84075435
• Update Time: 2025-10-30

Methyl 1-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-43354664
• 2309461-99-0
• methyl (5s,8s)-1-azaspiro[4.5]decane-8-carboxylate
• 1781845-85-9
• EN300-6766925
• EN300-6764017
• methyl (5r,8r)-1-azaspiro[4.5]decane-8-carboxylate
• methyl 1-azaspiro[4.5]decane-8-carboxylate
• Methyl 1-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C11H19NO2/c1-14-10(13)9-3-6-11(7-4-9)5-2-8-12-11/h9,12H,2-8H2,1H3
• InChI Key： WLGXJPZFGKTHCQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2(CCCN2)CC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 1-azaspiro[4.5]decane-8-carboxylate

Professional Introduction to Methyl 1-azaspiro[4.5]decane-8-carboxylate (CAS No: 2309461-99-0)

Methyl 1-azaspiro[4.5]decane-8-carboxylate, a compound with the chemical identifier CAS No: 2309461-99-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the spirocyclic azine class, characterized by its unique structural framework that combines a spirocyclic core with an azine functional group. The molecular structure of Methyl 1-azaspiro[4.5]decane-8-carboxylate features a spiro linkage between a cyclopentane and a cyclohexane ring, further functionalized by an azine moiety at the 1-position and a carboxylate ester group at the 8-position. This intricate architecture not only imparts distinct chemical properties but also opens up diverse possibilities for biological activity and therapeutic applications.

The synthesis of Methyl 1-azaspiro[4.5]decane-8-carboxylate involves multi-step organic transformations that highlight the compound's synthetic complexity. The spirocyclic core is typically constructed through intramolecular cyclization reactions, often employing transition metal catalysis to facilitate the formation of the spiro bond. The introduction of the azine group requires careful control of reaction conditions to ensure high yield and purity, as azines can be sensitive to over-reaction or side reactions. The final esterification step at the 8-position adds another layer of synthetic challenge, necessitating the use of appropriate esterification agents and conditions to achieve optimal results.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like Methyl 1-azaspiro[4.5]decane-8-carboxylate. Molecular docking studies have been particularly valuable in identifying potential binding interactions with biological targets, such as enzymes and receptors. These studies suggest that the compound may exhibit inhibitory effects on certain therapeutic targets, making it a promising candidate for further pharmacological investigation. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of the spirocyclic core, aiding in the design of derivatives with enhanced biological properties.

The pharmacological potential of Methyl 1-azaspiro[4.5]decane-8-carboxylate has been explored in several preclinical studies. These investigations have focused on its potential role in modulating neurological pathways, given the structural similarities to known neuroactive compounds. Preliminary data indicate that the compound may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Furthermore, its spirocyclic structure suggests potential applications in treating neurological disorders characterized by abnormal receptor activity. These findings underscore the importance of further clinical trials to validate these initial observations and establish safe dosing regimens.

The chemical stability and solubility profile of Methyl 1-azaspiro[4.5]decane-8-carboxylate are critical factors that influence its suitability for pharmaceutical development. Studies have shown that the compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Solubility experiments have revealed moderate solubility in common organic solvents, which could facilitate its formulation into various dosage forms. However, optimizing solubility while maintaining stability remains a key challenge that researchers are actively addressing through structural modifications and formulation innovations.

The synthetic pathways for producing Methyl 1-azaspiro[4.5]decane-8-carboxylate have been refined over recent years to improve efficiency and reduce environmental impact. Green chemistry principles have been increasingly applied to minimize waste and hazardous byproducts during synthesis. For instance, catalytic methods that employ recyclable catalysts or biocatalysts have been explored to enhance sustainability without compromising yield or purity. Additionally, solvent selection has been optimized to favor greener alternatives, such as water or bio-based solvents, further aligning with global efforts to promote environmentally responsible chemical manufacturing.

The future prospects for Methyl 1-azaspiro[4.5]decane-8-carboxylate in medicinal chemistry are promising, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological profile. Structural analogs are being designed to enhance potency, selectivity, and bioavailability while reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms. These initiatives hold great potential for accelerating the development of novel therapeutics based on this unique molecular scaffold.

In conclusion, Methyl 1-azaspiro[4.5]decane-8-carboxylate (CAS No: 2309461-99-0) represents a fascinating compound with significant potential in pharmaceutical research and development. Its complex structure offers diverse opportunities for biological activity modulation, while ongoing advancements in synthetic chemistry and computational modeling continue to enhance our understanding of its properties and applications. As research progresses, this compound is poised to contribute valuable insights into drug design and development across multiple therapeutic domains.